Cas no 254881-77-1 (1-tert-butyl 2-methyl (2R,4S)-4-aminopyrrolidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-methyl (2R,4S)-4-aminopyrrolidine-1,2-dicarboxylate
• CAS No: 254881-77-1
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• MDL: MFCD08704545
• CID: 67260
• PubChem ID: 1519499
• Update Time: 2025-07-31

1-tert-butyl 2-methyl (2R,4S)-4-aminopyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-1-tert-Butyl 2-methyl 4-aminopyrrolidine-1,2-dicarboxylate
• (2R,4S)-4-Amino-1,2-pyrrolidinedicarboxylic acid 1-(1,1-dimethylethyl) 2-methyl ester
• Methyl (2R,4S)-4-aminopyrrolidine-2-carboxylate, N1-BOC protected
• N-a-butoxycarbonyl-trans-4-amino-L-prolinemethyl ester
• trans-4-amino-N-tert-butoxycarbonyl-D-proline methyl ester
• 1-tert-butyl 2-methyl (2R,4S)-4-aminopyrrolidine-1,2-dicarboxylate
• (2R,4S)-4-aminopyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• Methyl (2R,4S)-4-Amino-1-Boc-2-pyrrolidinecarboxylate
• A5137
• IOLQYMRFIIVPMQ-JGVFFNPUSA-N
• DS-13099
• AKOS005258639
• EN300-189908
• 1,2-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(1,1-dimethylethyl) 2-methyl ester, (2R,4S)-
• W-206956
• N-Boc-(2R,4S)-4-Amino-D-proline methyl ester
• SCHEMBL1267008
• MFCD08704545
• 1-O-tert-butyl 2-O-methyl (2R,4S)-4-aminopyrrolidine-1,2-dicarboxylate
• AKOS015912027
• CS-W023214
• 254881-77-1
• (2R,4S)-4-AMINO-1-BOC-PYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER
• A12348
• AMY18856
• (2R,4S)-1-tert-Butyl2-methyl4-aminopyrrolidine-1,2-dicarboxylate
• 1-tert-Butyl 2-methyl (2R,4S)-4-amino-1,2-pyrrolidinedicarboxylate

• MDL： MFCD08704545
• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(15)13-6-7(12)5-8(13)9(14)16-4/h7-8H,5-6,12H2,1-4H3/t7-,8+/m0/s1
• InChI Key： IOLQYMRFIIVPMQ-JGVFFNPUSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H](C[C@@H]1C(=O)OC)N)=O

Computed Properties

• Exact Mass: 244.14200
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.151
• Boiling Point: 321 ºC
• Flash Point: 148 ºC
• PSA: 81.86000
• LogP: 1.13430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives